Cas no 2248330-02-9 (4,5-Dimethyl-2-(phenylmethoxycarbonylamino)benzoic acid)

• Product Name: 4,5-Dimethyl-2-(phenylmethoxycarbonylamino)benzoic acid
• CAS No: 2248330-02-9
• MF: C₁₇H₁₇NO₄
• MW: 299.321184873581
• CID: 6495779
• PubChem ID: 137937984
• Update Time: 2025-09-21

4,5-Dimethyl-2-(phenylmethoxycarbonylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2248330-02-9
• EN300-6509429
• 2-{[(benzyloxy)carbonyl]amino}-4,5-dimethylbenzoic acid
• 4,5-Dimethyl-2-(phenylmethoxycarbonylamino)benzoic acid

• Inchi： 1S/C17H17NO4/c1-11-8-14(16(19)20)15(9-12(11)2)18-17(21)22-10-13-6-4-3-5-7-13/h3-9H,10H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key： CRZWAAKXLGZJPY-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C)=C(C)C=C1C(=O)O)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.11575802g/mol
• Monoisotopic Mass: 299.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters